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Compound of Interest

Compound Name: Methylene dithiocyanate

CAS No.: 6317-18-6

Cat. No.: B128318

Get Quote

CAS: 6317-18-6 | Synonyms: Methylene bis(thiocyanate); Dithiocyanatomethane Primary

Hazard Class: Acute Toxin (Inhalation/Oral), Corrosive, Sensitizer.[1][2][3]

Part 1: The Hazard Mechanism (Why We Protect)
To handle Methylene dithiocyanate (MTC) safely, one must understand its mechanism of

action. MTC is not merely "toxic"; it is a potent alkylating agent and metabolic poison.

Cellular Toxicity: MTC penetrates cell membranes and reacts with sulfhydryl groups (-SH) in

essential enzymes, blocking cellular respiration (similar to cyanide's mechanism). This is why

it is classified as Fatal if Inhaled (Category 2) and Toxic if Swallowed (Category 3).

Sensitization: As an electrophile, it binds covalently to skin proteins (haptenization),

triggering an immune response. A single unprotected exposure can lead to permanent

allergic contact dermatitis.

Corrosivity: Upon contact with moisture (mucous membranes, eyes), it hydrolyzes, causing

immediate, severe burns and potential corneal opacity.
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The Senior Scientist’s Rule: Treat MTC not just as a chemical, but as a biological weapon

against your own cellular machinery. There is no "safe" minor exposure.

Part 2: The PPE Barrier Strategy
Standard lab PPE is insufficient. You must employ a Redundant Barrier System.

Respiratory Protection (The Critical Vector)
MTC is typically supplied as a fine, off-white powder. The primary risk is inhalation of dust

during weighing or aerosols during solubilization.

State of Matter
Minimum
Protection Factor

Recommended
Device

Rationale

Solid / Powder APF 50
Full-Face Respirator

with P100 Cartridges

Prevents ocular

exposure to dust;

P100 stops 99.97% of

particulates.

In Solution APF 50
Full-Face with

OV/P100 Combo

If dissolved in organic

solvents (DMSO,

Acetone), you must

protect against solvent

vapors and MTC

aerosols.

Large Scale (>10g) APF 1000 PAPR or Supplied Air

High concentrations

present an IDLH

(Immediately

Dangerous to Life or

Health) risk.

Dermal Defense (The Double-Glove Protocol)
Crucial Distinction: MTC is a solid, but it is rarely handled dry for long. Once solubilized, the

solvent dictates the permeation rate. MTC can "hitch a ride" through a glove compromised by

the solvent.
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Inner Layer: Laminate Film (e.g., Silver Shield® / Ansell Barrier®).

Why: These offer broad-spectrum resistance to permeation but poor dexterity.

Outer Layer: 5-8 mil Nitrile (Extended Cuff).

Why: Provides mechanical strength and dexterity. Acts as a sacrificial layer against

splashes.

Technique: Tape the outer glove cuff to the lab coat sleeve (Tyvek® sleeves recommended)

to prevent wrist exposure.

Ocular Protection
Requirement: Chemical Splash Goggles (indirect venting) AND a Face Shield.

Prohibited: Safety glasses are unacceptable. MTC dust can bypass glasses and react with

eye moisture to cause irreversible blindness.

Part 3: Operational Protocol
Visualizing the Workflow
The following logic gate ensures you select the correct engineering controls before opening the

bottle.
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START: Handling MTC

Select State of Matter

Solid / Powder Solubilized (Liquid)

Is Fume Hood Available?

Check Solvent
Permeability

Is Static Control Active?

Yes

STOP:
Do NOT Proceed

No

PROCEED:
Full-Face P100 + Double Gloves

YesNo (Dust Explosion Risk)

Glove Matched to Solvent

Click to download full resolution via product page

Figure 1: Pre-operational decision logic for MTC handling. Note the critical check for static

control, as MTC powder can be electrostatically charged and dispersive.

Step-by-Step Handling Procedure
1. Preparation (The "Cold" Zone)

Don all PPE before entering the designated handling area.
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Place a disposable absorbent pad (plastic backed) in the fume hood. This is your "Hot Zone."

Static Management: Use an ionizing bar or anti-static gun on the balance. MTC powder is

"flighty" and will jump from the spatula if static is present, increasing inhalation risk.

2. Weighing (The Critical Moment)

Never weigh MTC on an open bench.

Open the container only inside the fume hood.

Use a pre-weighed, screw-top vial for transfer. Do not use weigh boats (high spill risk).

Cap the vial immediately after massing.

3. Solubilization

Add solvent (typically DMSO or Acetone) to the vial inside the hood.

Caution: The reaction with amines or strong bases can be exothermic and release toxic gas.

Ensure the pH of your solvent system is neutral or slightly acidic.

Part 4: Emergency Response & Decontamination
Spill Response Logic
If MTC is spilled, do not attempt to wipe it up with paper towels like a common reagent.

Spill Detected Assess State:
Powder or Liquid?

Powder Spill

Liquid Spill

Cover with
Damp Absorbent Pads

(Prevent Dust)

Absorb with
Vermiculite/Sand

Scoop into
Hazardous Waste Container

Label: Toxic/Corrosive
(Do Not Autoclave)

Click to download full resolution via product page

Figure 2: MTC Spill Response Protocol. Note the prohibition on dry sweeping powder to

prevent aerosolization.
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Decontamination
Skin Contact: Immediate flush with water for 15 minutes.[2] Do not use solvents

(ethanol/DMSO) to wash skin; they will increase absorption.

Surface Decontamination:

MTC hydrolyzes in alkaline conditions, but this can release cyanide or other toxic

byproducts depending on the matrix.

Recommended: Wash contaminated surfaces with a dilute surfactant (soap/water) first to

mechanically remove the material, followed by a 10% Sodium Hypochlorite (Bleach)

solution to oxidize residuals. Ventilation is mandatory during this step.

Part 5: Disposal (Zero Discharge)
Environmental Warning: MTC is Very Toxic to Aquatic Life (H400).[4][5]

Strict Prohibition: Under no circumstances can MTC or its solutions be poured down the

drain.

Segregation: Collect all MTC waste (including contaminated gloves, pads, and pipette tips) in

a dedicated container labeled "Toxic Solid/Liquid - Biocide."

Destruction: The only acceptable disposal method is high-temperature incineration equipped

with a scrubber (to handle SOx and NOx emissions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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